Cas no 120-33-2 (Ethyl 3-methylbenzoate)

• Product Name: Ethyl 3-methylbenzoate
• CAS No: 120-33-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00009114
• CID: 35952
• PubChem ID: 24855259
• Update Time: 2025-11-05

Ethyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylbenzoate
• Ethyl 3-methylbenzoate~m-Toluic acid ethyl ester
• 3-methylbenzoic acid ethyl ester
• Ethyl m-methylbenzoate
• Ethyl m-toluate
• ethyl 3-toluate
• Ethyl-3-methylbenzoate
• Ehyl
• RARECHEM AL BI 0073
• m-Toluic acid, ethyl ester
• Ethyl m-toluate 99%
• Ethyl m-toluate, 98+%
• Ethyl 3-methylbenzoate,98%
• SCHEMBL570920
• UNII-H3AK4M7DH5
• s12346
• CS-0169763
• Ethyl3-methylbenzoate
• AKOS008948084
• 120-33-2
• NSC-20009
• 3-Methyl-benzoic acid ethyl ester
• AI3-30145
• FT-0626208
• Benzoic acid, 3-methyl-, ethyl ester
• AC-20571
• J-004315
• NSC20009
• H3AK4M7DH5
• MFCD00009114
• BS-20053
• Ethyl m-toluate, 99%
• NSC 20009
• m-Toluylic acid, ethyl ester
• A804489
• EINECS 204-386-3
• NS00023912
• ETHYLM-TOLUATE
• DTXSID70152641
• DB-015817
• 204-386-3
• DTXCID2075132

• MDL： MFCD00009114
• Inchi： 1S/C10H12O2/c1-3-12-10(11)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
• InChI Key： WSJNYOVBJSOQST-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C)C=1)=O
• BRN： 1863739

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 110 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.506(lit.)
• PSA: 26.30000
• LogP: 2.17170
• Solubility: Not determined
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Ethyl 3-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S36-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Ethyl 3-methylbenzoate

Recent Advances in the Study of Ethyl 3-methylbenzoate (CAS: 120-33-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-methylbenzoate (CAS: 120-33-2) is an aromatic ester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its methyl and ethyl functional groups attached to a benzene ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug development, fragrance formulation, and as a precursor for more complex chemical entities.

One of the most notable advancements in the study of Ethyl 3-methylbenzoate is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 3-methylbenzoate exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, paving the way for further preclinical evaluations.

In addition to its pharmaceutical applications, Ethyl 3-methylbenzoate has been investigated for its utility in green chemistry. A recent report in ACS Sustainable Chemistry & Engineering highlighted its use as a solvent in biocatalytic reactions, offering an environmentally friendly alternative to traditional organic solvents. The study emphasized the compound's low toxicity and high biodegradability, making it a promising candidate for sustainable industrial processes.

Another area of interest is the compound's potential in fragrance and flavor industries. Ethyl 3-methylbenzoate is known for its sweet, fruity aroma, and recent research has focused on optimizing its production through microbial fermentation. A 2022 study in Biotechnology and Bioengineering successfully engineered a strain of Escherichia coli to produce Ethyl 3-methylbenzoate from renewable feedstocks, achieving high yields and purity. This biotechnological approach not only reduces reliance on petrochemical sources but also aligns with global sustainability goals.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 3-methylbenzoate. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Future research directions may include the development of more efficient synthetic routes, exploration of new biological activities, and integration into multifunctional materials.

In conclusion, Ethyl 3-methylbenzoate (CAS: 120-33-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to sustainable chemistry, underscore its importance in advancing scientific and industrial innovation. Ongoing studies and technological advancements are expected to further expand its utility and impact in the coming years.